Cas no 17113-60-9 (3-(2-hydroxypropan-2-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(2-hydroxypropan-2-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 17113-60-9
• MF: C₇H₁₄O₃S
• MW: 178.249261379242
• CID: 6020661
• PubChem ID: 84739566
• Update Time: 2025-05-22

3-(2-hydroxypropan-2-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxypropan-2-yl)-1lambda6-thiolane-1,1-dione
• EN300-1990140
• 17113-60-9

• Inchi： 1S/C7H14O3S/c1-7(2,8)6-3-4-11(9,10)5-6/h6,8H,3-5H2,1-2H3
• InChI Key： SCQWWZAQNDHPRI-UHFFFAOYSA-N
• SMILES： S1(CCC(C(C)(C)O)C1)(=O)=O

Computed Properties

• Exact Mass: 178.06636548g/mol
• Monoisotopic Mass: 178.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-(2-hydroxypropan-2-yl)-1lambda6-thiolane-1,1-dione

3-(2-Hydroxypropan-2-yl)-1λ6-thiolane-1,1-dione: A Comprehensive Overview

3-(2-Hydroxypropan-2-yl)-1λ6-thiolane-1,1-dione (CAS No. 17113-60-9) is a unique organic compound with a distinctive sulfur-containing ring structure. This compound, often referred to as thiolane dione derivative, has garnered significant attention in recent years due to its versatile applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which includes a thiolane ring fused with two ketone groups and a hydroxyl-substituted propane side chain, contributes to its unique chemical properties and reactivity.

The thiolane ring in this compound is a five-membered cyclic ether derivative, which is known for its stability and ability to participate in various chemical reactions. The presence of two ketone groups (dione) introduces additional functional diversity, enabling the compound to act as a versatile building block in organic synthesis. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules, particularly in the development of anti-inflammatory agents and antioxidants.

One of the most intriguing aspects of 3-(2-hydroxypropan-2-yl)-1λ6-thiolane-1,1-dione is its ability to undergo redox reactions. Researchers have demonstrated that the compound can serve as a reducing agent in certain reaction conditions, making it a valuable tool in green chemistry applications. This property has been leveraged in the synthesis of complex organic molecules, where traditional reducing agents may not be suitable due to their harsh reaction conditions or environmental impact.

In the field of materials science, this compound has shown promise as a precursor for the development of novel polymers and coatings. Its ability to form stable cross-links under specific conditions makes it an attractive candidate for applications requiring high thermal stability and mechanical strength. Recent advancements in polymer chemistry have explored the use of this compound in creating biodegradable materials, which could have significant implications for sustainable manufacturing practices.

The hydroxyl group attached to the propane side chain plays a crucial role in determining the compound's solubility and reactivity. This feature has been exploited in drug delivery systems, where controlled release mechanisms are critical. Studies have shown that derivatives of this compound can enhance the bioavailability of certain therapeutic agents by modulating their release profiles.

From an environmental standpoint, 3-(2-hydroxypropan-2-yl)-1λ6-thiolane-1,1-dione exhibits low toxicity and biodegradability under aerobic conditions. This makes it an eco-friendly alternative to traditional chemicals used in various industrial processes. Regulatory agencies have recognized its safety profile, paving the way for its broader adoption across multiple industries.

In conclusion, 3-(2-hydroxypropan-2-yl)-1λ6-thiolane-1,1-dione (CAS No. 17113-60-9) is a multifaceted compound with immense potential across diverse applications. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and material science, positions it as a key player in the development of innovative solutions for modern challenges. As research continues to uncover new facets of this compound's properties and applications, its role in shaping future technologies is expected to grow significantly.